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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromodecane-d21, with a focus

on its isotopic purity, synthesis, and the analytical methodologies used for its characterization.

This deuterated compound is a valuable tool in various research applications, including as an

internal standard in mass spectrometry-based quantitative analysis and in the study of

metabolic pathways.

Data Presentation: Quantitative Properties
The physical and isotopic properties of 1-Bromodecane-d21 are critical for its effective

application. The following table summarizes the key quantitative data for commercially

available 1-Bromodecane-d21.
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Property Value Source

Isotopic Purity 98 atom % D [1][2]

Chemical Purity ≥95% [3]

Molecular Formula CD₃(CD₂)₈CD₂Br [1][2]

Molecular Weight 242.31 g/mol

Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Mass Shift (M+) +21

Synthesis of 1-Bromodecane-d21
The synthesis of 1-Bromodecane-d21 typically involves the bromination of its deuterated

precursor, 1-Decanol-d22. A plausible and efficient synthetic route is outlined below. The

starting material, 1-Decanol-d22, can be prepared through methods such as the reduction of a

deuterated carboxylic acid or by catalytic H-D exchange on 1-decanol.

Precursor Synthesis Bromination

Decanoic acid-d19, O-d 1-Decanol-d22
(CD3(CD2)9OH)

Reduction (e.g., LiAlD4) 1-Bromodecane-d21
(CD3(CD2)8CD2Br)

PBr3 or HBr

Click to download full resolution via product page

A plausible synthetic pathway for 1-Bromodecane-d21.

Experimental Protocols for Isotopic Purity
Determination
The accurate determination of isotopic purity is paramount for the reliable use of 1-
Bromodecane-d21. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy are the primary analytical techniques employed for this

purpose.

Isotopic Purity by High-Resolution Mass Spectrometry
(HRMS)
Objective: To determine the isotopic distribution and calculate the atom % D of 1-
Bromodecane-d21 by analyzing the relative abundance of its isotopologs.

Methodology:

Sample Preparation: A dilute solution of 1-Bromodecane-d21 is prepared in a suitable

volatile organic solvent (e.g., methanol or acetonitrile).

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, equipped with an appropriate ionization source (e.g., Electrospray

Ionization - ESI or Gas Chromatography-Mass Spectrometry - GC-MS with Electron

Ionization - EI) is used.

Data Acquisition: The instrument is operated in full scan mode to acquire the mass spectrum

of the sample. The high resolution allows for the separation of the isotopic peaks.

Data Analysis:

The mass spectrum will show a cluster of peaks corresponding to the different isotopologs

of 1-Bromodecane (from d0 to d21).

The intensity of each isotopic peak is measured.

The contribution of natural abundance isotopes (e.g., ¹³C, ⁸¹Br) to the peak intensities is

mathematically corrected.

The isotopic purity (atom % D) is calculated from the relative intensities of the deuterated

and non-deuterated species.
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Sample Preparation
(Dilute solution)

HRMS Analysis
(e.g., ESI-TOF)

Full Scan Data Acquisition

Data Processing

Determine Isotopolog Distribution

Calculate Isotopic Purity
(Atom % D)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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